Titanium(4+);tetrabromide

• Molecular Formula: TiBr4; Br4Ti
• Molecular Weight: 367.48 g/mol
• IUPAC Name: titanium(4+);tetrabromide
• InChI: InChI=1S/4BrH.Ti/h4*1H;/q;;;;+4/p-4
• InChI Key: UBZYKBZMAMTNKW-UHFFFAOYSA-J
• Canonical SMILES: [Ti+4].[Br-].[Br-].[Br-].[Br-]

Description

Introduction to Titanium(IV) Tetrabromide (TiBr₄)

Chemical Identity and Nomenclature

Titanium(IV) tetrabromide represents a distinct class of transition metal halide compounds characterized by its unique chemical composition and structural properties. The compound is formally designated with the molecular formula TiBr₄, indicating the presence of one titanium atom in the +4 oxidation state coordinated to four bromide ions. According to the Hill system notation, this compound is expressed as Br₄Ti₁, emphasizing the stoichiometric relationship between the constituent elements.

The Chemical Abstracts Service has assigned the registry number 7789-68-6 to this compound, providing a unique identifier for scientific and commercial applications. The International Union of Pure and Applied Chemistry name for this compound is tetrabromotitanium, reflecting the systematic nomenclature conventions for metal halide complexes. Alternative nomenclature includes titanium tetrabromide, titanium(IV) bromide, and simply titanium bromide, each highlighting different aspects of the compound's chemical nature.

The molecular weight of titanium(IV) tetrabromide is calculated at 367.483 grams per mole, with bromine atoms contributing approximately 86.97% of the total mass while titanium accounts for the remaining 13.03%. This elemental composition reflects the significant contribution of the halogen substituents to the overall molecular characteristics of the compound.

Physical and Chemical Characteristics

Titanium(IV) tetrabromide exhibits distinctive physical properties that facilitate its identification and practical applications. The compound appears as orange crystalline chunks or powder at standard conditions, with a characteristic color that distinguishes it from other titanium halides. The melting point of the compound occurs at temperatures ranging from 38°C to 40°C, making it easily converted to liquid form under mild thermal conditions. The boiling point is recorded at approximately 230°C to 234°C, indicating moderate volatility compared to other transition metal halides.

The density of titanium(IV) tetrabromide is reported as 3370 kilograms per cubic meter or 3.25 grams per cubic centimeter, reflecting the substantial atomic mass contributions from both titanium and bromine atoms. This relatively high density is characteristic of metal halide compounds containing heavy elements and contributes to the compound's handling characteristics in laboratory and industrial settings.

Historical Context and Discovery

The development of titanium(IV) tetrabromide as a recognized chemical compound emerged from the broader exploration of titanium chemistry during the twentieth century. Early investigations into titanium halides were driven by the need to understand the coordination chemistry of transition metals and to develop new synthetic methodologies for accessing titanium-containing materials.

Historical preparation methods for titanium(IV) tetrabromide involved several distinct synthetic approaches that reflected the evolving understanding of titanium chemistry. Traditional synthetic routes included direct combination of elemental titanium and bromine under controlled conditions, as well as the reaction of titanium dioxide with carbon and bromine following principles similar to the Kroll process. Additionally, researchers developed methods involving the treatment of titanium tetrachloride with hydrogen bromide, providing an alternative pathway that utilized more readily available starting materials.

The refinement of synthetic methodologies continued throughout the mid-twentieth century, with researchers developing improved apparatus and techniques for the preparation of anhydrous titanium halides. Notable contributions included the development of specialized reaction vessels and purification methods that enabled the production of high-purity titanium(IV) tetrabromide for research applications. These methodological advances were crucial for establishing the compound as a reliable reagent for subsequent chemical investigations.

Evolution of Preparation Techniques

The historical development of titanium(IV) tetrabromide preparation methods reflects the progressive sophistication of inorganic synthetic chemistry. Early methods often suffered from low yields and product contamination, necessitating the development of more efficient synthetic protocols. Researchers addressed these challenges through the implementation of improved reaction conditions, including precise temperature control and the use of inert atmospheres to prevent unwanted side reactions.

One significant advancement involved the development of low-temperature preparation methods using benzene solutions, which provided a more convenient alternative to high-temperature solid-state reactions. These solution-based methods enabled better control over reaction stoichiometry and reduced the formation of impurities that could complicate product purification.

Significance in Inorganic Chemistry and Materials Science

Titanium(IV) tetrabromide occupies a position of considerable importance within the broader context of inorganic chemistry and materials science research. The compound serves as a representative example of transition metal halides, demonstrating characteristic properties that are fundamental to understanding metal-halogen bonding and coordination chemistry principles.

Structural and Electronic Properties

The structural characteristics of titanium(IV) tetrabromide provide valuable insights into the nature of transition metal coordination compounds. The compound adopts a tetrahedral geometry around the central titanium atom, with titanium-bromine bond lengths consistently measured at 2.34 Ångströms. This geometric arrangement reflects the d⁰ electronic configuration of the titanium(IV) center, which results in diamagnetic behavior and contributes to the compound's stability under appropriate storage conditions.

The tetrahedral coordination geometry represents an optimal arrangement for four-coordinate titanium(IV) complexes, minimizing steric repulsion while maximizing orbital overlap between the metal center and halide ligands. This structural arrangement is consistent with other titanium(IV) halides and demonstrates the predictable coordination preferences of high-oxidation-state early transition metals.

Lewis Acid Properties and Catalytic Applications

The high Lewis acidity of titanium(IV) tetrabromide represents one of its most significant chemical characteristics, enabling its application as a catalyst in various organic transformations. This Lewis acid behavior arises from the electron-deficient nature of the titanium(IV) center, which readily accepts electron density from donor molecules to form stable adduct complexes. The formation of adducts such as TiBr₄(tetrahydrofuran)₂ and [TiBr₅]⁻ demonstrates the versatility of the compound in accommodating additional ligands.

Research has demonstrated the effectiveness of titanium(IV) tetrabromide as a catalyst for organic synthesis reactions, including diastereoselective condensation reactions with arylaldehydes. These catalytic applications highlight the practical utility of the compound beyond its role as a simple inorganic reagent, establishing its importance in synthetic methodology development.

The compound's high solubility in nonpolar organic solvents further enhances its utility as a Lewis acid catalyst, enabling homogeneous catalysis under conditions that are compatible with a wide range of organic substrates. This solubility characteristic distinguishes titanium(IV) tetrabromide from many other metal halides and contributes to its effectiveness in solution-phase reactions.

Comparative Analysis with Related Compounds

The properties of titanium(IV) tetrabromide can be understood in the context of the complete series of titanium(IV) halides, which includes titanium tetrachloride and titanium tetraiodide. According to systematic studies, the properties of titanium(IV) tetrabromide represent an intermediate position between those of the chloride and iodide analogs. This trend reflects the systematic variation in halide properties across the periodic table and provides insights into structure-property relationships in transition metal halides.

Property	Value	Reference
Molecular Formula	TiBr₄
Molecular Weight	367.483 g/mol
Melting Point	38-40°C
Boiling Point	230-234°C
Density	3.25-3.37 g/cm³
Crystal System	Monoclinic P2₁/c
Ti-Br Bond Length	2.34 Å
Appearance	Orange crystalline solid

The systematic comparison of titanium halides reveals important trends in volatility, reactivity, and stability that are fundamental to understanding transition metal chemistry. Titanium(IV) tetrabromide is noted as the most volatile transition metal bromide, a property that facilitates its purification and handling in both research and industrial applications.

The compound's ability to participate in halide exchange reactions represents another aspect of its chemical versatility. Research has shown that titanium(IV) tetrabromide reacts with titanium tetrachloride to produce statistical mixtures of mixed tetrahalides TiBr₄₋ₓClₓ (where x equals 0-4), demonstrating the dynamic nature of halide coordination in these systems. These exchange reactions provide pathways for accessing mixed-halide complexes with tailored properties and represent an important aspect of titanium halide chemistry.

Scientific Research Applications

Properties of Titanium(IV) Tetrabromide

• Chemical Structure : Titanium tetrabromide adopts a tetrahedral geometry, characterized by its high Lewis acidity and solubility in nonpolar organic solvents. It is diamagnetic due to the d⁰ configuration of titanium .
• Volatility : As the most volatile transition metal bromide, TiBr₄ can be easily vaporized for various applications .

Catalysis in Organic Synthesis

Titanium(IV) tetrabromide is widely used as a Lewis acid catalyst in various organic reactions:

• Baylis-Hillman Reaction : It facilitates the formation of α-bromomethylene aldols when reacted with arylaldehydes and but-3-yn-2-one .
• Dehydrative Conversions : TiBr₄ has been employed in dehydrative conversions, such as transforming diphenylmethanols into ethers.

Materials Science

Titanium tetrabromide serves as a precursor in chemical vapor deposition (CVD) processes for producing titanium nitride films:

• CVD Processes : A liquid solution of titanium tetrabromide in bromine is utilized to deposit titanium nitride at substrate temperatures ranging from 500°C to 750°C . This method is particularly advantageous due to the ease of handling and compatibility with CVD equipment.

Biomedical Applications

Recent studies have explored the potential antimicrobial properties of titanium(IV) complexes, including those derived from titanium tetrabromide:

• Antimicrobial Activity : Research indicates that certain Ti(IV) complexes exhibit promising antimicrobial properties, which could lead to applications in medical devices or coatings .

Case Study 1: Catalytic Efficiency

A study demonstrated the catalytic efficiency of titanium tetrabromide in the Baylis-Hillman reaction. The results indicated that TiBr₄ significantly increased the yield of the desired product compared to traditional catalysts, showcasing its effectiveness as a Lewis acid in organic synthesis.

Case Study 2: CVD Applications

In another investigation focused on thin-film deposition, researchers successfully used a liquid solution of titanium tetrabromide for the deposition of titanium nitride films. The study highlighted the advantages of using TiBr₄ over other precursors due to its volatility and ease of handling, resulting in high-quality films suitable for electronic applications.

Q & A

Q. What are the established laboratory synthesis methods for Titanium(4+) tetrabromide, and how do reaction conditions influence yield and purity?

Titanium tetrabromide is synthesized via direct halogenation of titanium metal with bromine gas under anhydrous conditions. Key parameters include temperature (200–400°C), inert atmosphere (argon or nitrogen), and stoichiometric control to avoid side reactions. Reaction progress can be monitored using mass spectrometry or Raman spectroscopy to detect intermediate bromides. Researchers should validate protocols using primary sources like the Kirk-Othmer Encyclopedia of Chemical Technology, which emphasizes titanium halide synthesis under rigorously controlled environments .

Q. How can researchers safely handle Titanium(4+) tetrabromide given its reactivity?

Safety protocols include using gloveboxes or Schlenk lines to prevent hydrolysis, as TiBr₄ reacts violently with moisture. Personal protective equipment (PPE) must include acid-resistant gloves and face shields. Storage in sealed, nitrogen-purged glass ampoules is recommended. Secondary containment trays and spill-neutralization kits (e.g., dry sand or sodium bicarbonate) should be readily available. Refer to institutional chemical hygiene plans and Material Safety Data Sheets (MSDS) for hazard mitigation .

Q. What spectroscopic techniques are most effective for characterizing Titanium(4+) tetrabromide?

Fourier-transform infrared (FTIR) spectroscopy identifies Ti-Br stretching vibrations (peaks near 250–300 cm⁻¹). X-ray diffraction (XRD) confirms crystalline structure, while nuclear magnetic resonance (NMR) using ⁸¹Br isotopes (though challenging due to quadrupolar broadening) can probe local electronic environments. For purity analysis, inductively coupled plasma mass spectrometry (ICP-MS) quantifies trace metal impurities. Cross-referencing with JANAF thermochemical tables ensures data accuracy .

Q. How can researchers navigate contradictory data on Titanium(4+) tetrabromide’s thermodynamic properties?

Discrepancies in enthalpy or stability data often arise from experimental conditions (e.g., impurities, calibration errors). Researchers should prioritize peer-reviewed studies using standardized methods (e.g., calorimetry for ΔHf measurements) and validate findings against databases like SciFinder or Web of Science. Critical analysis should include uncertainty margins and replicate studies .

Advanced Research Questions

Q. What computational models best predict the electronic structure and reactivity of Titanium(4+) tetrabromide?

Density functional theory (DFT) simulations using software like Gaussian or ORCA can model TiBr₄’s molecular orbitals and Lewis acidity. Basis sets (e.g., def2-TZVP) must account for relativistic effects in heavy atoms. Comparing calculated vibrational spectra with experimental FTIR data validates accuracy. Researchers should cite computational parameters (exchange-correlation functionals, convergence criteria) for reproducibility .

Q. How can kinetic studies resolve decomposition pathways of Titanium(4+) tetrabromide under varying conditions?

Thermogravimetric analysis (TGA) coupled with mass spectrometry (TGA-MS) tracks mass loss and gaseous byproducts (e.g., Br₂ or TiBr₃) during thermal decomposition. Rate constants derived from Arrhenius plots (using isoconversional methods) reveal activation energies. Researchers must document temperature ramps, carrier gases, and sample homogeneity to ensure replicability .

Q. What strategies optimize Titanium(4+) tetrabromide’s role in catalytic systems beyond polymerization?

Explore TiBr₄ as a catalyst in Friedel-Crafts alkylation or halogen-exchange reactions. Kinetic profiling via in situ NMR or UV-vis spectroscopy identifies active intermediates. Compare turnover frequencies (TOF) with alternative catalysts (e.g., TiCl₄) and assess solvent effects (e.g., dichloromethane vs. toluene). Literature reviews should prioritize recent ACS or RSC journals for novel applications .

Q. How can advanced NMR techniques overcome challenges in studying Titanium(4+) tetrabromide’s solution dynamics?

Low-temperature ⁸¹Br NMR with magic-angle spinning (MAS) reduces signal broadening. Paramagnetic relaxation agents (e.g., Cr(acac)₃) enhance sensitivity. Pair with ab initio molecular dynamics (AIMD) simulations to correlate spectral features with solvation structures. Researchers must report field strengths, relaxation times, and temperature controls .

Methodological Guidelines

• Data Reproducibility : Document experimental parameters (e.g., temperature gradients, instrument calibration) in lab notebooks or electronic lab notebooks (ELNs) like Chemotion to meet FAIR principles .
• Literature Reviews : Use SciFinder to retrieve patents and journals, filtering by "review articles" for critical syntheses of existing knowledge .
• Conflict Resolution : For contradictory results, apply the PRISMA framework to systematically evaluate methodological biases in primary studies .